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Compound of Interest

Compound Name: Pantonine

Cat. No.: B11748223 Get Quote

To Researchers, Scientists, and Drug Development Professionals,

This document addresses the inquiry into the novelty and associated scientific data of the

chemical entity known as Pantonine. Following a comprehensive review of publicly accessible

scientific literature, chemical databases, and patent repositories, it has been determined that

there is a significant lack of available information regarding this compound.

Chemical Identification
Pantonine is identified in the PubChem database with the following chemical details:

Identifier Value

IUPAC Name
(2S)-2-amino-4-hydroxy-3,3-dimethylbutanoic

acid

Molecular Formula C6H13NO3

CAS Number 470-28-0

PubChem CID 9942182

While its basic chemical structure and properties are cataloged, this represents the extent of

readily available information.
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Assessment of Novelty and Available Data
The core of the request was to investigate the novelty of Pantonine, which would typically

involve an analysis of its biological activity, mechanism of action, and any existing experimental

data. However, extensive searches have yielded no published scientific studies, clinical trials,

or detailed patent applications that describe:

Biological Activity: There is no public data on the pharmacological or biological effects of

Pantonine in any biological system.

Mechanism of Action: Without studies on its biological activity, the mechanism by which

Pantonine might exert any effect remains entirely unknown.

Experimental Protocols: No experimental methodologies concerning Pantonine have been

published.

Signaling Pathways: There is no information to suggest the involvement of Pantonine in any

cellular signaling pathways.

The absence of such fundamental data indicates that Pantonine is a compound of high novelty

in the public scientific domain. It may be a very recently synthesized molecule, a chemical

intermediate that has not been biologically characterized, or a compound that has been

investigated in private research without public disclosure.

Conclusion
It is not possible to provide an in-depth technical guide or whitepaper on the core aspects of

Pantonine as requested. The foundational scientific data required for such a document,

including quantitative data, experimental protocols, and descriptions of signaling pathways,

does not appear to exist in the public domain.

Therefore, the primary conclusion of this investigation is that the Pantonine compound, while

identified chemically, remains an unexplored entity in the context of biological and

pharmaceutical research. Its novelty lies in this very absence of scientific characterization.
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For researchers interested in this compound, the path forward would necessitate de novo

research, beginning with:

Chemical Synthesis: Development and optimization of a synthetic route for Pantonine.

In Vitro Screening: A broad panel of assays to determine any potential biological activity.

Target Identification and Mechanism of Action Studies: If activity is observed, further

experiments to elucidate its molecular targets and pathways.

Below is a conceptual workflow for the initial investigation of a novel compound like Pantonine.
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Synthesis and Characterization

Biological Screening

Mechanism of Action Studies

Chemical Synthesis of Pantonine

Purification and Structural Verification (NMR, MS)

In Vitro Biological Assays
(e.g., cell viability, enzyme inhibition)

Identification of Biological 'Hit'

Target Identification
(e.g., affinity chromatography, proteomics)

If positive

Signaling Pathway Analysis

Click to download full resolution via product page

Conceptual workflow for the initial investigation of Pantonine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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